trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin

• IUPAC Name: (2R,3R)-2,3-dichloro-5-methyl-2,3-dihydro-1,4-benzodioxine
• InChI: InChI=1S/C9H8Cl2O2/c1-5-3-2-4-6-7(5)13-9(11)8(10)12-6/h2-4,8-9H,1H3/t8-,9-/m0/s1
• InChI Key: PMIXYZDNKKOGQT-IUCAKERBSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)OC(C(O2)Cl)Cl
• Isomeric SMILES: CC1=C2C(=CC=C1)O[C@@H]([C@H](O2)Cl)Cl
• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol

Description

Trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin (DCMDBD) is a synthetic compound that has recently been investigated for its potential applications in scientific research. DCMDBD belongs to a class of compounds known as dioxins, which are highly toxic and have been linked to a range of human health and environmental issues. Despite the potential risks associated with dioxins, the unique properties of DCMDBD have made it an attractive candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin is not yet fully understood. It is believed that this compound binds to certain proteins and enzymes, which can lead to changes in the activity of these proteins and enzymes. This compound may also interact with other molecules, such as DNA, to alter their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound can interact with certain proteins and enzymes, leading to changes in their activity. It has also been shown to modulate the activity of certain enzymes, and to act as an antioxidant.

Advantages and Limitations for Lab Experiments

The advantages of using trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin in laboratory experiments include its low toxicity, its ability to interact with certain proteins and enzymes, and its potential to act as a model compound for other dioxins. However, there are also certain limitations to using this compound in laboratory experiments. These include the fact that the reaction conditions must be carefully controlled to ensure the desired product is obtained, and that the mechanism of action of this compound is not yet fully understood.

Future Directions

The potential applications of trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin are still being explored. Future research could focus on further elucidating the mechanism of action of this compound, as well as its potential to act as an antioxidant and to modulate the activity of certain enzymes. Additionally, further studies could be conducted to investigate the potential of this compound to act as a model compound for other dioxins, and to explore its potential applications in drug design and development.

Synthesis Methods

Trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin is synthesized through a two-step process involving the reaction of 5-methyl-1,4-benzodioxin (MBD) with chlorine and a base such as potassium hydroxide. The reaction of MBD with chlorine yields chlorinated MBD (CMBD), while the reaction of CMBD with a base yields this compound. The reaction of MBD with chlorine is highly exothermic, while the reaction of CMBD with a base is endothermic. The reaction conditions must be carefully controlled to ensure the desired product is obtained.

Scientific Research Applications

Trans-2,3-Dichloro-2,3-dihydro-5-methyl-1,4-benzodioxin has been investigated for its potential applications in scientific research. It has been used in a variety of studies, including studies of its pharmacological and toxicological properties, as well as its ability to act as a model compound for other dioxins. This compound has also been studied for its potential to act as an antioxidant and to modulate the activity of certain enzymes.